Cas no 1105235-96-8 (N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide)

• Product Name: N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide
• CAS No: 1105235-96-8
• MF: C₂₀H₂₆N₂O₄S
• MW: 390.496444225311
• CID: 5757699
• PubChem ID: 30867165
• Update Time: 2025-05-24

N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide
• N-[4-[2-(3,5-dimethylphenoxy)ethylsulfamoyl]phenyl]-2-methylpropanamide
• SR-01000923054-1
• AKOS024512501
• F5529-0241
• 1105235-96-8
• N-(4-{[2-(3,5-dimethylphenoxy)ethyl]sulfamoyl}phenyl)-2-methylpropanamide
• SR-01000923054
• N-(4-(N-(2-(3,5-dimethylphenoxy)ethyl)sulfamoyl)phenyl)isobutyramide
• VU0646487-1

• Inchi： 1S/C20H26N2O4S/c1-14(2)20(23)22-17-5-7-19(8-6-17)27(24,25)21-9-10-26-18-12-15(3)11-16(4)13-18/h5-8,11-14,21H,9-10H2,1-4H3,(H,22,23)
• InChI Key： KHIYVIONZSPEEF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C(C)C)=O)(NCCOC1C=C(C)C=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 390.16132849g/mol
• Monoisotopic Mass: 390.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide

Introduction to N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide and Its Significance in Modern Chemical Biology

N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide, a compound with the CAS number 1105235-96-8, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and therapeutic intervention. The presence of multiple functional groups, including a sulfamoyl moiety and a phenoxyethyl chain, contributes to its unique chemical properties and biological activities.

The sulfamoyl group, specifically located at the 4-position of the phenyl ring, plays a pivotal role in modulating the biological interactions of the molecule. Sulfamoyl derivatives are well-known for their diverse pharmacological effects, ranging from antimicrobial to anti-inflammatory properties. In the context of N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide, this group is likely involved in interactions with biological targets such as enzymes and receptors, thereby influencing its therapeutic potential.

The 3,5-dimethylphenoxy group further enhances the complexity of this compound. This aromatic moiety is often associated with increased lipophilicity and improved bioavailability, which are critical factors in drug design. The combination of these structural elements suggests that N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide may exhibit a range of biological activities that could be exploited for therapeutic purposes.

Recent advancements in chemical biology have highlighted the importance of sulfamoyl derivatives in developing novel therapeutics. Studies have demonstrated that sulfamoyl compounds can act as potent inhibitors of various enzymes involved in metabolic pathways. For instance, modifications of the sulfamoyl group have been shown to enhance binding affinity and selectivity towards target enzymes, leading to more effective pharmacological outcomes.

In addition to its potential as an enzyme inhibitor, N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide may also interact with other biological targets. The phenoxyethyl chain, for example, is known to facilitate membrane permeability and improve oral bioavailability. This structural feature could be particularly advantageous in designing drugs that require systemic delivery.

The 2-methylpropanamide moiety at the end of the molecule adds another layer of complexity. Amide groups are commonly found in bioactive molecules due to their ability to form hydrogen bonds with biological targets. This interaction can enhance the binding affinity and stability of the compound within its target environment.

Current research in chemical biology is increasingly focused on developing multifunctional compounds that can address multiple targets simultaneously. This approach is particularly relevant in treating complex diseases where multiple pathways are involved. N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide, with its diverse structural features, could be a promising candidate for such an approach.

One area of interest is the use of sulfamoyl derivatives in modulating inflammatory responses. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that sulfamoyl compounds can inhibit key enzymes involved in inflammation, such as COX-2 and LOX-5. The structural features of N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide suggest that it may have similar inhibitory effects.

Another promising application is in the field of cancer research. Sulfamoyl derivatives have been investigated for their potential to inhibit enzymes involved in tumor growth and metastasis. The ability of this compound to interact with multiple targets makes it a valuable candidate for developing novel anticancer therapies.

The synthesis and characterization of N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide represent significant advancements in synthetic chemistry and medicinal chemistry. The development of efficient synthetic routes allows for the production of this compound on a larger scale, facilitating further research and development.

In conclusion, N-(4-{2-(3,5-dimethylphenoxy)ethylsulfamoyl}phenyl)-2-methylpropanamide (CAS no: 1105235-96-8) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile tool for drug discovery and therapeutic intervention. As research continues to uncover new applications for sulfamoyl derivatives, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.